Cas no 1806337-85-8 (2-Hydroxy-4-methylpyridine-5-acetic acid)

• Product Name: 2-Hydroxy-4-methylpyridine-5-acetic acid
• CAS No: 1806337-85-8
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 4906452
• Update Time: 2025-06-12

2-Hydroxy-4-methylpyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-methylpyridine-5-acetic acid

• Inchi： 1S/C8H9NO3/c1-5-2-7(10)9-4-6(5)3-8(11)12/h2,4H,3H2,1H3,(H,9,10)(H,11,12)
• InChI Key： SWTROYNNCWGOGZ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C(=CN1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: -0.9
• Topological Polar Surface Area: 66.4

Additional information on 2-Hydroxy-4-methylpyridine-5-acetic acid

Recent Advances in the Study of 2-Hydroxy-4-methylpyridine-5-acetic acid (CAS: 1806337-85-8) in Chemical Biology and Pharmaceutical Research

2-Hydroxy-4-methylpyridine-5-acetic acid (CAS: 1806337-85-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its pyridine core and acetic acid side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of anti-inflammatory and anticancer properties. The compound's unique chemical structure makes it a valuable scaffold for drug development, and its mechanism of action is being actively investigated.

One of the key areas of research involves the optimization of synthetic routes to produce 2-Hydroxy-4-methylpyridine-5-acetic acid with high yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method that significantly improves the efficiency of its synthesis. This advancement not only reduces production costs but also enhances the scalability of the process, making it more viable for industrial applications. The study also highlighted the importance of controlling reaction conditions to minimize by-products and ensure the consistency of the final product.

In addition to synthetic improvements, recent research has explored the biological activities of 2-Hydroxy-4-methylpyridine-5-acetic acid. A preclinical study demonstrated its potent anti-inflammatory effects in murine models of rheumatoid arthritis. The compound was found to inhibit key pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases. Furthermore, its low toxicity profile in vitro and in vivo positions it as a promising candidate for further development.

Another significant finding comes from a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which investigated the anticancer properties of 2-Hydroxy-4-methylpyridine-5-acetic acid. The study revealed that the compound induces apoptosis in several cancer cell lines, including breast and colon cancer, through the activation of the intrinsic apoptotic pathway. Researchers also identified structural analogs with enhanced potency, paving the way for the development of next-generation anticancer drugs based on this scaffold.

Despite these promising results, challenges remain in the clinical translation of 2-Hydroxy-4-methylpyridine-5-acetic acid. Pharmacokinetic studies indicate that the compound has moderate bioavailability, which may limit its efficacy in vivo. Current research is focused on formulating prodrugs or nanoparticle-based delivery systems to improve its absorption and distribution. Collaborative efforts between chemists and pharmacologists are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2-Hydroxy-4-methylpyridine-5-acetic acid (CAS: 1806337-85-8) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological evaluation, and structural optimization underscore its potential as a therapeutic agent for inflammatory and oncological diseases. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its applications in medicine.